Cas no 50-85-1 (4-Methylsalicylic acid)
4-Methylsalicylic acid Properties
Names and Identifiers
-
- 2-Hydroxy-4-methylbenzoic acid
- 2-hydroxy-p-toluic acid
- m-Cresotic acid
- 4-Methylsalicylic acid
- 4-Methyl Salicylic A
- 4-MethylSalicylic
- 2-Hydroxy-4-Me
- 2-Hydroxy-4-methylbenzoic acid,m-Cresotic acid
- 2-Hydroxy-p-toluic acid
- M-Cresotinic acid
- M-HoMosalicylic acid
- ethyl 2-hydroxy-4-methylbenzoate
- ethyl 4-methylsalicylate
- Benzoic acid, 2-hydroxy-4-methyl-, ethyl ester
- T28WB9L56F
- QABFSRANYBCWPK-UHFFFAOYSA-N
- 2-hydroxy-4-methylbenzoic acid ethyl ester
- ethyl 2-hydroxy-4-methyl-benzoate
- Ethyl 4-methyl salicylate
- DTXSID30198166
- 4-methyl-2-hydroxobenzoic acid
- W-105927
- 2,4-Cresotic acid
- 4-Methylsalicylic acid, 99%
- FS-1791
- 4-Methylsalicylic acid, Vetec(TM) reagent grade, 99%
- s5519
- Benzoic acid, 2-hydroxy-4-methyl-
- Q15634118
- InChI=1/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11
- 4H0106V3D3
- 4-Methylsalicylate
- M-CRESOTIC ACID [MI]
- 4-10-00-00617 (Beilstein Handbook Reference)
- AM20060640
- AKOS000120850
- BP-12491
- NSC-16634
- CHEMBL1650625
- SY001921
- FT-0619108
- EINECS 200-068-3
- EN300-21508
- BRN 2208140
- gamma-Cresotic acid
- 4-Methylsalicyclic acid
- CHEBI:20450
- 4-methysalicylic acid
- SCHEMBL168869
- CS-W009192
- 2-hydroxy-p-toluylsyre
- bmse000624
- 4-Methyl-2-hydroxybenzoic acid
- AC7810
- 50-85-1
- 2-Hydroxy-4-methyl-benzoic acid
- AI3-25424
- PD088225
- .gamma.-Cresotic acid
- 4-methyl salicylic acid
- Z104500502
- 2-Hydroxy-p-toluic acid
- AC-11661
- A7534
- UNII-4H0106V3D3
- HY-78144
- MFCD00002454
- CCG-266222
- NSC 16634
- NSC16634
- LS-55453
- 2-Hydroxy-4-methylbenzoicacid
- NS00022260
- DTXCID60120657
- m-Homosalicylate
- DB-013337
- g-Cresotic acid
- 2,4-Cresotate
- m-Cresotinate
- g-Cresotate
- 4-methyl-2-hydroxybenzoate
- +Expand
-
- MFCD00002454
- QABFSRANYBCWPK-UHFFFAOYSA-N
- 1S/C10H12O3/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6,11H,3H2,1-2H3
- O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1O[H])=O
- 2208140
Computed Properties
- 152.04700
- 1
- 3
- 3
- 152.047
- 13
- 179
- 0
- 0
- 0
- 0
- 0
- 1
- 3.7
- 12
- 0
- 46.5
Experimental Properties
- 1.39880
- 57.53000
- 14,2580
- 1.4945 (estimate)
- Soluble in water 10 g/L @ 20℃.
- 315.2°C
- 173-177?°C(lit.)
- 0.000188mmHg at 25°C
- 158.6°C
- Tawny
- It is easily soluble in hot water, ethanol, ether, chloroform and alkali hydroxide solutions, and slightly soluble in cold water.
- 1.304 g/cm3
4-Methylsalicylic acid Security Information
- GHS07
- GP3920100
- 3
- S26;S37/39
- S26-S37/39
- R36/37/38
- Xi
- NONH for all modes of transport
- H302,H315,H319,H335
- P261,P305+P351+P338
- warning
- Inert atmosphere,Room Temperature
- 22-36/37/38
- Warning
4-Methylsalicylic acid Customs Data
- 2918219000
-
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
4-Methylsalicylic acid Price
4-Methylsalicylic acid Suppliers
4-Methylsalicylic acid Related Literature
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1. 425. Studies in mycological chemistry. Part V. Synthesis of 2 : 5-dihydroxy-7-methyl-1 : 4-naphthaquinoneJ. E. Davies,John C. Roberts J. Chem. Soc. 1956 2173
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2. XXIII.—Derivatives of gallic acid. Part II. Gallic acid (and the cresotic acids) and chloralRupchand Lilaram Alimchandani,Andrew Norman Meldrum J. Chem. Soc. Trans. 1921 119 201
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3. Polyketo-enols and chelates. Part II. The chemistry of the xanthophanic enolsL. Crombie,D. E. Games,M. H. Knight J. Chem. Soc. C 1967 763
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4. Complex formation between iron(III) and some substituted salicylic acidsM. V. Park J. Chem. Soc. A 1966 816
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5. Structurally modified antitumour agents. Part 2. Total synthesis of a cyclopropamitoseneGraham B. Jones,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 1989 2455
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Gao-peng Song,Su-mei Li,Hong-zong Si,Yi-bin Li,Ya-sheng Li,Ji-hong Fan,Qian-qian Liang,Hui-bing He,Han-ming Ye,Zi-ning Cui RSC Adv. 2015 5 36092
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Cheng-Hui Zeng,Fu-Li Zhao,Yang-Yi Yang,Ming-Yuan Xie,Xue-Mei Ding,De-Jian Hou,Seik Weng Ng Dalton Trans. 2013 42 2052
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Wilson Baker,B. Gilbert,W. D. Ollis,T. S. Zealley J. Chem. Soc. 1951 209
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Xingjiang Liu,Qinwei Yang,Wenqiang Chen,Lingna Mo,Song Chen,Jiang Kang,Xiangzhi Song Org. Biomol. Chem. 2015 13 8663
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